1-[4-(butyrylamino)benzoyl]-N-(3-methylbutyl)piperidine-4-carboxamide

• IUPAC Name: 4-benzyl-N-(4-cyanophenyl)-7-hydroxy-5-oxothieno[3,2-b]pyridine-6-carboxamide
• InChI: InChI=1S/C22H15N3O3S/c23-12-14-6-8-16(9-7-14)24-21(27)18-19(26)20-17(10-11-29-20)25(22(18)28)13-15-4-2-1-3-5-15/h1-11,26H,13H2,(H,24,27)
• InChI Key: HQYLANQNJPLEDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=C(C(=C(C2=O)C(=O)NC4=CC=C(C=C4)C#N)O)SC=C3
• Molecular Formula: C22H15N3O3S
• Molecular Weight: 401.4 g/mol
• CAS No.: 1351794-32-5

Description

1-[4-(Butyrylamino)benzoyl]-N-(3-methylbutyl)piperidine-4-carboxamide is a piperidine-4-carboxamide derivative characterized by two key structural features:

• A 4-(butyrylamino)benzoyl group at the 1-position of the piperidine ring.
• An N-(3-methylbutyl) substituent on the carboxamide nitrogen.

This compound’s design integrates a lipophilic butyryl chain and a branched alkyl group, which may influence its pharmacokinetic properties and target binding.

Biological Activity

1-[4-(butyrylamino)benzoyl]-N-(3-methylbutyl)piperidine-4-carboxamide is a compound of interest in medicinal chemistry, particularly for its potential therapeutic applications. This article discusses its biological activity, including mechanisms of action, pharmacological effects, and relevant research findings.

Research indicates that compounds similar to 1-[4-(butyrylamino)benzoyl]-N-(3-methylbutyl)piperidine-4-carboxamide exhibit various biological activities, primarily through modulation of receptor interactions. The compound may act as an antagonist or agonist at specific receptors, influencing pain perception and inflammatory responses.

Pharmacological Effects

• Anti-inflammatory Activity : Compounds with similar structures have demonstrated significant anti-inflammatory effects. For instance, studies have shown that related piperidine derivatives can reduce carrageenan-induced paw edema by up to 90% at optimal doses, indicating potent anti-inflammatory properties .
• Analgesic Properties : The compound may also possess analgesic effects through its action on pain pathways. Research on TRPV1 antagonists suggests that structural modifications can enhance potency and selectivity, potentially applicable to the compound .
• Binding Affinity : The binding characteristics of this compound to various receptors are crucial for its biological activity. Studies involving similar compounds indicate that effective binding often requires precise structural compatibility with receptor sites, which influences therapeutic efficacy .

Study 1: Anti-inflammatory Efficacy

A study examining the anti-inflammatory effects of related piperidine compounds found that they significantly inhibited edema formation in animal models. The tested compound showed dose-dependent effects, with maximum inhibition observed at higher concentrations .

Study 2: TRPV1 Antagonism

Another research effort focused on the development of TRPV1 antagonists highlighted the importance of specific structural features in achieving selectivity and potency. Modifications to the benzoyl and piperidine moieties were explored, suggesting that similar strategies could enhance the biological activity of 1-[4-(butyrylamino)benzoyl]-N-(3-methylbutyl)piperidine-4-carboxamide .

Comparative Data Table

The following table summarizes key findings related to the biological activity of similar compounds:

Compound Name	Activity Type	Mechanism of Action	Efficacy (IC50/ED50)
Compound A	Anti-inflammatory	COX inhibition	ED50 = 20 mg/kg
Compound B	Analgesic	TRPV1 antagonism	IC50 = 2.31 nM
1-[4-(butyrylamino)benzoyl]-N-(3-methylbutyl)piperidine-4-carboxamide	Potential Anti-inflammatory/Analgesic	Receptor modulation	TBD

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Piperidine-4-carboxamide derivatives are highly tunable, with variations in the substituents on the piperidine ring and carboxamide nitrogen dictating their biological and physicochemical properties. Below is a comparative analysis:

Key Structural Features and Analogues

Compound Name	Substituents at 1-Position	N-Substituent on Carboxamide	Biological Activity/Properties	Evidence Source
1-[4-(Butyrylamino)benzoyl]-N-(3-methylbutyl)piperidine-4-carboxamide (Target Compound)	4-(Butyrylamino)benzoyl	3-Methylbutyl	Not reported; inferred lipophilicity	-
1-(3,5-Dinitrobenzoyl)piperidine-4-carboxamide (Compound I)	3,5-Dinitrobenzoyl	None (parent carboxamide)	Moderate antifungal activity
1-(3,4,5-Trimethoxybenzoyl)piperidine-4-carboxamide (Compound II)	3,4,5-Trimethoxybenzoyl	None (parent carboxamide)	Good analgesic activity
AZD5363	Pyrrolo[2,3-d]pyrimidin-4-yl	4-Chlorophenyl-3-hydroxypropyl	Potent Akt inhibitor, oral bioavailability
(R)-N-Benzyl-1-(1-(naphthalen-1-yl)ethyl)piperidine-4-carboxamide (2a)	1-(Naphthalen-1-yl)ethyl	Benzyl	Biological activity not specified

Key Observations :

• Electron-Withdrawing vs. Electron-Donating Groups: Compound I (3,5-dinitrobenzoyl) has strong electron-withdrawing nitro groups, which may reduce metabolic stability but enhance antifungal activity.
• N-Substituent Impact : The N-(3-methylbutyl) group in the target compound likely increases lipophilicity compared to simpler N-aryl or N-alkyl groups (e.g., benzyl in Compound 2a). Branched alkyl chains can reduce crystallization tendencies, enhancing solubility .
• Bioavailability : AZD5363’s pyrrolopyrimidine and hydroxypropyl groups contribute to its oral bioavailability and kinase selectivity, suggesting that heterocyclic substituents at the 1-position may offer advantages in target engagement .

Pharmacological and Functional Comparisons

Analgesic Activity :

• Compound II (3,4,5-trimethoxybenzoyl) demonstrated notable analgesic effects, attributed to the methoxy groups’ ability to modulate serotonin or opioid receptor interactions. The target compound’s butyrylamino group may lack this receptor affinity but could exhibit prolonged half-life due to slower metabolism .

Antimicrobial Activity :

• Compound I showed moderate antifungal activity, while Compound II was inactive. The target compound’s butyryl chain might enhance penetration into fungal membranes, but this remains speculative without direct data .

Kinase Inhibition :

• AZD5363’s selectivity for Akt kinases over ROCK highlights the importance of the 1-position substituent (pyrrolopyrimidine) in conferring specificity. The target compound’s benzoyl group lacks this heterocyclic motif, suggesting divergent therapeutic applications .

Physicochemical Properties :

• Solubility : Methoxy groups (Compound II) improve water solubility, whereas the target compound’s alkyl substituents may necessitate formulation aids .